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Compound of Interest

Compound Name: Fluo-3FF (potassium salt)

Cat. No.: B593708

Get Quote

Executive Summary
Fluo-3FF Pentapotassium Salt is a specialized, low-affinity calcium indicator designed for

quantifying high-concentration calcium dynamics (

) that saturate standard indicators like Fluo-3 or Fluo-4.[1][2] By introducing electron-
withdrawing fluorine substituents to the BAPTA chelator moiety, Fluo-3FF shifts the dissociation
constant (

) from the sub-micromolar range (~0.4

) to the tens of micromolar range (~10–40

).[1][2] This guide details its chemical architecture, photophysical mechanism, and application
in electrophysiology (patch-clamp) where the cell-impermeant salt form is required.[1][2]

Chemical Architecture
The efficacy of Fluo-3FF stems from a precise structural modification to the classic Fluo-3

scaffold.[1] The molecule is a conjugate of a fluorophore and a calcium-chelating backbone.
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Fluorophore (Signal Transducer): 2,7-dichloro-fluorescein.[1][2] This xanthene core provides

the visible excitation/emission profile (Ex 506 nm / Em 526 nm), making it compatible with

standard 488 nm Argon ion lasers.[1][2]

Chelator (Sensor): A BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid)

derivative.[1][2] This moiety binds

with high selectivity over

.[1][2]

The "FF" Modification: The critical distinction is the substitution of two hydrogen atoms with

fluorine atoms on the BAPTA aniline ring distal to the fluorophore.

Position: Typically 3,4-difluoro substitution on the non-xanthene conjugated aromatic ring.

[1]

Effect: Fluorine is highly electronegative. It withdraws electron density from the chelating

nitrogen atoms, lowering their

. This reduces the binding affinity for

, thereby increasing the

.

Chemical Identity[1][2]
IUPAC Name: Pentapotassium 2,2'-((2-(2-(2-(bis(carboxymethyl)amino)-5-(2,7-dichloro-6-

oxido-3-oxo-3H-xanthen-9-yl)phenoxy)ethoxy)-4,5-difluorophenyl)azanediyl)diacetate.[1][2]

Molecular Formula:

[1][2]

Molecular Weight: ~981.9 g/mol (Pentapotassium salt)[1][2]

CAS Number: 348079-14-1 (Reference for salt form)[1][2]
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Photophysics & Mechanism of Action
Fluo-3FF operates via Photoinduced Electron Transfer (PET).[1][2]

The PET Mechanism
Apo State (No

): The lone pair of electrons on the BAPTA nitrogen atoms quenches the fluorescence of the
xanthene fluorophore through electron transfer.[2] The dye is essentially non-fluorescent
(quantum yield is very low).[1][2]

Bound State (+

): When calcium ions bind to the carboxylate groups and nitrogen atoms of the chelator, the
nitrogen lone pairs become engaged in coordination. This prevents electron transfer to the
fluorophore.

Fluorescence Restoration: With PET inhibited, the fluorophore undergoes radiative decay

upon excitation, resulting in a massive increase in fluorescence intensity (>100-fold).[1][2]

Spectral Properties[4][5][6][7]
Excitation (

): 506 nm[1][2]

Emission (

): 526 nm[1][2][3]

Dissociation Constant (

): ~42

(Note: Values vary between 10–43

depending on pH, temperature, and ionic strength).[1][2]
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Figure 1: Mechanism of fluorescence activation via inhibition of Photoinduced Electron Transfer

(PET).[1][2]

Experimental Protocol: Patch-Clamp Loading
The potassium salt form is cell-impermeant.[1][2] It cannot cross lipid bilayers passively.[1][2] It

is primarily used in:

Whole-cell Patch Clamp: Introduced via the recording pipette.[1][2]

Microinjection: Direct physical introduction.[1][2]

Permeabilized Cells: Using saponin or digitonin.[1][2]

Reconstitution & Storage[1][2]
Solvent: Nuclease-free water or TE buffer (pH > 6).[1][2]

Stock Concentration: Prepare a 10 mM stock solution.

Storage: Aliquot and freeze at -20°C, protected from light. Avoid freeze-thaw cycles.[1][2]

Pipette Solution Preparation (Standard Protocol)
Objective: Prepare internal solution for measuring dendritic

spikes.
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Component Concentration Function

K-Gluconate 135 mM
Main electrolyte (mimics

cytosol)

HEPES 10 mM
pH Buffering (Adjust to 7.2 with

KOH)

Mg-ATP 4 mM Energy source / Stability

Na-GTP 0.3 mM G-protein support

Fluo-3FF Salt 200 - 500 Calcium Indicator

Step-by-Step Workflow:

Base Formulation: Prepare the internal solution base (K-Gluconate, HEPES, ATP, GTP) and

filter (0.22

) to remove particulates that could block the pipette tip.[1][2]

Dye Addition: Add Fluo-3FF pentapotassium salt from the frozen stock to the desired final

concentration (typically 200–500

for detecting large transients without excessive buffering capacity).

Sonication: Briefly vortex or sonicate to ensure complete dissolution.[1][2]

Loading: Backfill the patch pipette just before usage. Keep the tip clear of dye initially if

gigaseal formation is sensitive to tip contaminants.
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1. Thaw Fluo-3FF Stock
(10 mM in H2O)

3. Mix & Vortex
(Final: 200-500 µM)

2. Prepare Internal Sol.
(K-Gluconate Base)

4. Filter (0.22 µm)
(Prevent Tip Clog)

5. Backfill Pipette

6. Whole-Cell Configuration
(Diffusion into Cytosol)

7. Record Fluorescence
(Sync with V-Clamp)
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Figure 2: Workflow for loading Fluo-3FF via whole-cell patch clamp.

Comparative Analysis: Fluo Family
Selecting the correct indicator depends entirely on the expected calcium concentration. Using a

high-affinity dye (Fluo-3) for ER calcium (hundreds of
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) will result in signal saturation and loss of dynamic data.[1][2]

Indicator
(

)

Fluorination Application Niche

Fluo-3 ~0.39 None (Chlorinated

Xanthene)

Cytosolic transients

(100 nM - 1

)

Fluo-4 ~0.35 Difluoro-Xanthene
Brighter cytosolic

imaging

Fluo-3FF ~42 Difluoro-BAPTA

Neuronal spikes,

SR/ER load,

Apoptosis

Fluo-4FF ~9.7 Difluoro-Xanthene +

Difluoro-BAPTA

Intermediate high-

calcium events

Key Insight: Fluo-3FF has a higher

than Fluo-4FF in many reports (42

vs 10

), making Fluo-3FF the superior choice for extremely high calcium environments like the
Sarcoplasmic Reticulum (SR) or during excitotoxic glutamate stimulation.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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